Cas no 718642-04-7 (Borinic acid, methyl-3-thienyl-)

Borinic acid, methyl-3-thienyl- structure

718642-04-7 structure

Product Name:Borinic acid, methyl-3-thienyl-

CAS No:718642-04-7

Molecular Formula:C₅H₇BOS

Molecular Weight:125.98448

CID:544925

PubChem ID:66935555

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Borinic acid, methyl-3-thienyl- Properties

Names and Identifiers

- Borinic acid, methyl-3-thienyl-
- methyl(thiophen-3-yl)borinic acid
- SCHEMBL1187355
- DTXSID70736066
- 718642-04-7
- InChIKey： KBIBCFHWZACGST-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H7BOS/c1-6(7)5-2-3-8-4-5/h2-4,7H,1H3
- SMILES： B(C)(C1=CSC=C1)O

Computed Properties

Exact Mass: 126.0310662g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 126.0310662g/mol
Heavy Atom Count: 8
Complexity: 78.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 48.5Å²

Borinic acid, methyl-3-thienyl- Related Literature

1. Back matter

Integr. Biol., 2010,2, 545-546
2. Front cover

Lab Chip, 2018,18, 1663-1663
3. Back cover

Chem. Commun., 2018,54, 7698-7698
4. Macroporous double-network cryogels: formation mechanism, enhanced mechanical strength and temperature/pH dual sensitivity†

Qian Zhao,Jianzhong Sun,Xiaofei Wu,Yuteng Lin Soft Matter, 2011,7, 4284-4293
5. Understanding of transition metal (Ru, W) doping into Nb for improved thermodynamic stability and hydrogen permeability: density functional theory calculations

Chongyan Hao,Zhenxiang Cheng,Huaiying Zhou Phys. Chem. Chem. Phys., 2019,21, 17538-17545
6. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

Analyst, 1986,111, 53-56
7. How side chains affect conformation and electrical properties of poly(acrylic acid) in solution?

Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572
8. A 4.92% efficiency Cu2ZnSnS4 solar cell from nanoparticle ink and molecular solution

Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053
9. Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation†

Dongxiao Chen,Yuxiang Bu Phys. Chem. Chem. Phys., 2019,21, 20095-20106
10. Efficient solvent-free cationization of alkylpolyglycoside based surfactant compositions using natural glycine betaine†

H. Rolland,J. Guilbot Green Chem., 2016,18, 1664-1673

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